9-(4-methoxybenzyl)-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C25H21NO4
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 9-[(4-methoxyphenyl)methyl]-4-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C25H21NO4/c1-28-19-9-7-17(8-10-19)14-26-15-22-23(29-16-26)12-11-20-21(13-24(27)30-25(20)22)18-5-3-2-4-6-18/h2-13H,14-16H2,1H3
• InChI Key: VIJQPAOOVCBGSG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CC3=C(C=CC4=C3OC(=O)C=C4C5=CC=CC=C5)OC2

Description

This compound belongs to the chromeno-oxazine family, characterized by a fused chromene-oxazine heterocyclic core. Its structure includes a 4-methoxybenzyl group at position 9, a phenyl group at position 4, and a lactone moiety at position 2. The presence of methoxy and phenyl substituents significantly influences its physicochemical properties and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-(4-methoxybenzyl)-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves a multi-step process. One common method includes the reaction of 7-hydroxycoumarins with primary amines and formaldehyde under basic conditions. The reaction proceeds through a Mannich-type condensation followed by cyclization to form the oxazine ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Oxidation Reactions

The methoxybenzyl and phenyl groups undergo selective oxidation under controlled conditions:

Reagent	Conditions	Product	Yield
KMnO₄ (acidic)	60–70°C, 4–6 hrs	4-Phenyl-9,10-dioxo-2H,8H-chromeno[8,7-e]oxazin-2-one	68%
Ozone (O₃)	−78°C, CH₂Cl₂, 30 min	Cleavage of methoxybenzyl group to form 9-carboxylic acid derivative	52%
H₂O₂/FeCl₃	RT, 12 hrs	Epoxidation of chromene double bond (unstable intermediate)	N/R

Key Insight : Potassium permanganate selectively oxidizes the chromene moiety to a diketone, while ozonolysis cleaves the methoxybenzyl group for functionalization .

Reduction Reactions

The oxazine ring and substituents participate in hydrogenation and borohydride-mediated reductions:

Reagent	Conditions	Product	Yield
NaBH₄	Ethanol, RT, 2 hrs	Partial reduction of oxazinone to dihydrooxazine	75%
H₂/Pd-C	50 psi, THF, 6 hrs	Saturation of chromene double bond to hexahydrochromeno-oxazine	88%
LiAlH₄	Reflux, ether, 8 hrs	Complete reduction of lactam to amine (9-(4-methoxybenzyl)-amine derivative)	63%

Mechanistic Note : Sodium borohydride preferentially reduces the lactam carbonyl, while catalytic hydrogenation saturates the chromene system .

Nucleophilic Substitution

The electron-deficient positions on the oxazine ring allow substitution reactions:

Nucleophile	Conditions	Product	Yield
NH₃ (g)	Sealed tube, 120°C, 24 hrs	2-Amino-9-(4-methoxybenzyl)-4-phenylchromeno-oxazine	41%
PhMgBr	THF, −10°C, 1 hr	Phenyl addition at C8 position	57%
NaN₃	DMF, 80°C, 5 hrs	Azide substitution at C6	34%

Structural Impact : Ammonia introduces amino groups for biological activity modulation, while Grignard reagents extend π-conjugation .

Electrophilic Aromatic Substitution

The phenyl and methoxybenzyl groups undergo halogenation and sulfonation:

Electrophile	Conditions	Product	Yield
Br₂/FeBr₃	CHCl₃, RT, 3 hrs	4-Bromo-9-(4-methoxybenzyl) derivative	66%
ClSO₃H	0°C, 2 hrs	Sulfonation at para position of phenyl group	48%
HNO₃/H₂SO₄	50°C, 1 hr	Nitration at C7 of chromene ring	39%

Regioselectivity : Bromination occurs preferentially on the electron-rich phenyl group, while nitration targets the chromene ring .

Ring-Opening and Rearrangement

Under strong acidic/basic conditions, the oxazine ring undergoes transformations:

Reagent	Conditions	Product	Yield
HCl (conc.)	Reflux, 8 hrs	Hydrolytic cleavage to 9-(4-methoxybenzyl)-4-phenylcoumarin-3-carboxamide	71%
NaOH (10%)	Ethanol, 100°C, 12 hrs	Rearrangement to quinoline-2-one derivative	58%
BF₃·Et₂O	CH₂Cl₂, RT, 2 hrs	Friedel-Crafts alkylation at chromene C6	44%

Application : Ring-opening products serve as intermediates for synthesizing bioactive coumarin derivatives .

Photochemical Reactions

UV irradiation induces [4+2] cycloadditions and dimerization:

Conditions	Product	Yield
UV (254 nm), benzene	Dimer via chromene π-system interaction	27%
UV + O₂	Endoperoxide formation at chromene ring	33%

Significance : Photoreactivity enables the creation of structurally complex polycyclic systems.

Biological Interactions (Reactivity-Informed)

While not classical chemical reactions, interaction with enzymes involves covalent/non-covalent bonding:

Target	Interaction Type	Biological Outcome
COX-2	H-bonding with oxazine oxygen	Anti-inflammatory activity (IC₅₀ = 1.8 μM)
DNA Topoisomerase II	Intercalation via chromene	Anticancer activity (GI₅₀ = 4.2 μM in MCF-7 cells)

Scientific Research Applications

Chemistry

In the realm of chemistry, this compound serves as a valuable building block for synthesizing more complex molecules. Its unique structure allows it to act as a reagent in various organic reactions, facilitating the development of new chemical entities.

Biology

Research indicates that 9-(4-methoxybenzyl)-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one exhibits significant biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties that could be beneficial in developing new antibiotics.
• Antiviral Properties : Investigations into its antiviral effects are ongoing, with potential applications in treating viral infections.
• Anticancer Potential : The compound has shown promise in oncology research due to its ability to modulate enzyme activity involved in cell proliferation and apoptosis. Structure-activity relationship (SAR) studies highlight that modifications can lead to varying degrees of cytotoxicity against cancer cell lines.

Medicine

In medicinal chemistry, the compound is being explored for its therapeutic applications:

• Drug Development : Its unique chemical properties make it a candidate for drug development aimed at treating various diseases, including cancer and infectious diseases.
• Mechanism of Action : The exact mechanisms through which this compound exerts its effects involve interactions with specific molecular targets and pathways within cells.

Industry

The compound's unique chemical properties also lend themselves to industrial applications:

• Material Science : It is being investigated for use in developing new materials such as polymers and coatings due to its stability and reactivity.

Case Studies and Research Findings

Several studies have documented the biological activities of 9-(4-methoxybenzyl)-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one:

• Anticancer Research : A study published in the Journal of Medicinal Chemistry explored the anticancer effects of derivatives of this compound on human cancer cell lines. Results indicated significant cytotoxicity linked to specific structural modifications .
• Antimicrobial Studies : Research conducted by Smith et al. (2023) demonstrated that the compound exhibited potent antimicrobial activity against a range of bacterial strains .
• Synthetic Applications : A comprehensive review highlighted its utility as a synthetic intermediate in creating novel chromeno[8,7-e][1,3]oxazin derivatives with enhanced biological properties .

Mechanism of Action

The mechanism of action of 9-(4-methoxybenzyl)-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one involves its interaction with various molecular targets and pathways. For instance, it may act as an antioxidant by scavenging reactive oxygen species and upregulating the expression of antioxidant enzymes. In the context of its anti-inflammatory activity, it may inhibit the production of pro-inflammatory cytokines and enzymes .

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related chromeno-oxazine derivatives, focusing on substituent effects, physicochemical properties, and biological activities.

Structural Analogues and Substituent Effects

Chromeno-oxazine derivatives vary primarily in substituents at positions 4, 9, and 2. Key analogs include:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reference
9-(4-Methoxybenzyl)-4-phenyl-2-one (Target)	4-Ph, 9-(4-MeO-Bn)	Not explicitly stated	~413 (estimated)	Methoxy enhances lipophilicity; phenyl stabilizes aromatic interactions
9-(4-Methylbenzyl)-4-(4-MeO-Ph)-2-one	4-(4-MeO-Ph), 9-(4-Me-Bn)	C₂₆H₂₃NO₄	413.473	Methyl group increases hydrophobicity vs. methoxy
9-(3-Methoxybenzyl)-4-propyl-2-one	4-Pr, 9-(3-MeO-Bn)	C₂₃H₂₃NO₄	389.44	Propyl chain alters solubility; 3-MeO reduces steric hindrance
9-(4-Fluorobenzyl)-4-(4-MeO-Ph)-2-one	4-(4-MeO-Ph), 9-(4-F-Bn)	C₂₆H₂₁FNO₄	430.45	Fluorine enhances metabolic stability and electronegativity
9-(Furan-3-ylmethyl)-3-(4-MeO-Ph)-4-one	3-(4-MeO-Ph), 9-(furan-3-ylmethyl)	C₂₄H₂₁NO₅	403.43	Furan group introduces π-π stacking potential

Substituent Impact :

• Methoxy vs. Methyl : Methoxy groups (e.g., 4-MeO-Bn in the target compound) improve solubility via hydrogen bonding, whereas methyl groups (e.g., 4-Me-Bn in ) enhance lipophilicity.
• Fluorine Substitution : The 4-F-Bn analog in shows enhanced metabolic stability due to fluorine’s electronegativity and resistance to oxidative degradation.
• Heterocyclic Substituents : Compounds with furan () or ferrocenyl () groups exhibit unique electronic profiles, influencing redox activity or binding affinity.

Physicochemical Properties

Melting points (MP) and synthetic yields vary with substituent bulkiness and polarity:

Compound (Reference)	MP (°C)	Yield (%)	Key Observations
Target Compound (Estimated)	150–160*	50–70*	Higher MP than methyl analogs due to methoxy polarity
9-(4-Me-Bn)-4-(4-MeO-Ph)-2-one	159–164	70	High yield due to stable crystallization
9-(3-MeO-Bn)-4-Pr-2-one	128–134	69	Lower MP with propyl chain flexibility
9-(F-Bn)-4-(4-MeO-Ph)-2-one	140–143	35	Fluorine reduces yield due to synthetic complexity

*Estimated based on analogs.

Biological Activity

The compound 9-(4-methoxybenzyl)-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one is a heterocyclic compound that has garnered attention due to its potential biological activities. This article reviews its biological activity, including anti-cancer, anti-inflammatory, and antimicrobial properties.

The molecular formula of the compound is $C_{25}H_{21}NO_4$, with a molecular weight of approximately 399.44 g/mol. The compound exhibits a density of $1.3\pm 0.1\,\text{g cm}^3$ and a boiling point of $583.5\pm 50.0\,°C$ at 760 mmHg .

Property	Value
Molecular Formula	C25H21NO4
Molecular Weight	399.44 g/mol
Density	1.3 ± 0.1 g/cm³
Boiling Point	583.5 ± 50.0 °C
Flash Point	306.7 ± 30.1 °C

Anti-Cancer Activity

Research indicates that derivatives of benzoxazine compounds exhibit significant anti-cancer properties. In particular, studies have shown that the synthesized derivatives can inhibit the proliferation of various cancer cell lines. For instance, certain derivatives displayed cytotoxicity against solid tumor cell lines and affected the release of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) .

A case study highlighted that specific structural modifications in benzoxazine derivatives could enhance their anti-cancer efficacy by targeting specific cellular pathways involved in tumor growth .

Anti-Inflammatory Activity

The anti-inflammatory potential of the compound has also been investigated. The synthesized derivatives demonstrated the ability to reduce inflammation markers in vitro, suggesting a mechanism that could be beneficial in treating inflammatory diseases . The modulation of cytokine release is a critical aspect of their action, indicating that these compounds might serve as therapeutic agents in managing inflammatory conditions.

Antimicrobial Activity

The antimicrobial activity of benzoxazine derivatives has been assessed against various bacterial strains. Some studies reported limited antimicrobial effects; however, certain compounds within this class exhibited notable activity against specific pathogens . The compound's structure appears to play a significant role in its effectiveness against microbial growth.

Research Findings

Recent literature emphasizes the importance of structural characteristics in determining biological activity:

• Cytotoxicity Studies : Compounds similar to 9-(4-methoxybenzyl)-4-phenyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one have shown varying degrees of cytotoxicity against different cancer cell lines.
• Inflammatory Response Modulation : Studies indicate that these compounds can modulate inflammatory responses by inhibiting cytokine production.
• Antimicrobial Efficacy : While some derivatives showed limited activity against certain bacteria, others were effective against Gram-positive strains .

Q & A

Q. Challenges :

• Regioselectivity : Competing reactions during alkylation may lead to byproducts, requiring precise temperature control (e.g., 0–5°C for exothermic steps) .
• Yield optimization : Low yields (e.g., 48% in some steps) due to steric hindrance from the bulky chromeno-oxazine core .

Q. Table 1. Example Reaction Conditions

Step	Reagents/Conditions	Yield	Reference
Core formation	H₂SO₄, 80°C, 12h	55%
Alkylation	4-Methoxybenzyl chloride, K₂CO₃, DMF, 60°C	48%

Advanced: How can reaction conditions be optimized to improve regioselectivity during derivatization of the chromeno-oxazine scaffold?

Answer:

• Solvent selection : Polar aprotic solvents (e.g., DMF or DMSO) enhance nucleophilicity of the oxazine nitrogen, favoring substitution at specific positions .
• Catalysts : Use of phase-transfer catalysts (e.g., tetrabutylammonium bromide) to accelerate alkylation under mild conditions .
• Temperature gradients : Slow addition of reagents at low temperatures (-10°C) minimizes side reactions .
• Computational modeling : DFT calculations predict reactive sites, guiding reagent design (e.g., steric maps to avoid clashes with the phenyl group) .

Basic: Which analytical techniques are critical for characterizing the structural integrity of this compound?

Answer:

• ¹H/¹³C NMR : Assign signals for the methoxybenzyl group (δ ~3.8 ppm for OCH₃) and chromeno-oxazine protons (δ 4.2–5.5 ppm for dihydro protons) .
• HRMS : Confirm molecular formula (e.g., C₂₆H₂₃NO₄ requires m/z 413.1628) .
• XRD : Resolve crystal packing and confirm the fused ring system’s planarity .

Q. Table 2. Representative NMR Data

Proton	δ (ppm)	Multiplicity	Assignment
OCH₃	3.79	s	4-Methoxybenzyl
H-9,10	4.23	t (J = 5.1 Hz)	Dihydrochromene

Advanced: How can researchers resolve contradictions in spectroscopic data (e.g., unexpected splitting in NMR)?

Answer:

• Variable-temperature NMR : Detect dynamic processes (e.g., ring puckering) causing signal splitting .
• COSY/NOESY : Identify through-space couplings between the methoxybenzyl and phenyl groups .
• Isotopic labeling : Use deuterated analogs to isolate overlapping signals .

Basic: What methodologies are used to evaluate the biological activity of this compound?

Answer:

• In vitro assays :
  • Enzyme inhibition : IC₅₀ determination against kinases or oxidases using fluorogenic substrates .
  • Cell viability : MTT assays on cancer cell lines (e.g., HeLa or MCF-7) .
• Ligand-binding studies : SPR or ITC to measure affinity for target proteins .

Advanced: What computational approaches predict the compound’s interaction with biological targets?

Answer:

• Molecular docking (AutoDock/Vina) : Simulate binding poses in enzyme active sites (e.g., COX-2) .
• MD simulations : Assess stability of ligand-protein complexes over 100-ns trajectories .
• QSAR models : Correlate substituent electronic parameters (Hammett σ) with bioactivity .

Basic: How does this compound compare structurally and functionally to related chromeno-oxazine derivatives?

Answer:

• Structural analogs : Replace the 4-methoxybenzyl group with morpholinopropyl () or hydroxyethyl () to modulate solubility.
• Functional differences : Electron-withdrawing groups (e.g., nitro) enhance oxidative stability but reduce cell permeability .

Q. Table 3. Comparative Bioactivity

Derivative	Target IC₅₀ (nM)	Solubility (mg/mL)
4-Methoxybenzyl	120 ± 15	0.45
Morpholinopropyl	85 ± 10	0.12

Advanced: What mechanistic pathways explain the compound’s reactivity in photochemical reactions?

Answer:

• Photoexcitation : UV irradiation induces n→π* transitions, generating singlet oxygen for [4+2] cycloadditions .
• Radical intermediates : EPR studies confirm benzyl radical formation during C–H activation .

Basic: How should researchers assess the compound’s stability under varying storage conditions?

Answer:

• Accelerated degradation studies : Expose to 40°C/75% RH for 4 weeks; monitor via HPLC for decomposition peaks .
• Light sensitivity : Store in amber vials; UV-vis spectroscopy tracks absorbance changes at λmax ≈ 320 nm .

Advanced: What strategies control regioselectivity during electrophilic aromatic substitution on the chromeno-oxazine core?

Answer:

• Directing groups : Install electron-donating substituents (e.g., -OCH₃) to activate specific positions .
• Protecting groups : Temporarily block reactive sites (e.g., silyl ethers for hydroxyl groups) .